Cas no 31409-18-4 (4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-ethyl-5-(methylthio)-)

4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-ethyl-5-(methylthio)- structure
31409-18-4 structure
Product Name:4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-ethyl-5-(methylthio)-
CAS No:31409-18-4
MF:C11H12ClN3S
MW:253.751079559326
CID:307989
PubChem ID:208016
Update Time:2025-04-19

4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-ethyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,3-(4-chlorophenyl)-4-ethyl-5-(methylthio)-
    • 3-(4-chlorophenyl)-4-ethyl-5-methylsulfanyl-1,2,4-triazole
    • SCHEMBL6248288
    • AKOS016992520
    • 31409-18-4
    • 4H-1,2,4-Triazole, 3-(4-chlorophenyl)-4-ethyl-5-(methylthio)-
    • 3-(4-Chlorophenyl)-4-ethyl-5-(methylthio)-4H-1,2,4-triazole
    • 3-(2-Chlorophenyl)-5-(ethylthio)-4-phenyl-4H-1,2,4-triazole
    • CHEMBL25878
    • DTXSID70185333
    • BRN 0659516
    • Inchi: 1S/C11H12ClN3S/c1-3-15-10(13-14-11(15)16-2)8-4-6-9(12)7-5-8/h4-7H,3H2,1-2H3
    • InChI Key: ARMYNQNHPIAGMQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=NN=C(N1CC)SC

Computed Properties

  • Exact Mass: 253.04426
  • Monoisotopic Mass: 253.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • Density: 1.3
  • Boiling Point: 420.8°Cat760mmHg
  • Flash Point: 208.3°C
  • Refractive Index: 1.639
  • PSA: 30.71
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